Cas no 2287313-05-5 (5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287313-05-5
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 6444079
• PubChem ID: 165740717
• Update Time: 2025-10-30

5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749740
• 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole
• 2287313-05-5

• Inchi： 1S/C9H10ClN3O2S/c1-16(14,15)5-4-13-9-3-2-7(10)6-8(9)11-12-13/h2-3,6H,4-5H2,1H3
• InChI Key： LAEFUCCWSJLSIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CCS(C)(=O)=O

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287313-05-5)

The compound 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287313-05-5) is a specialized heterocyclic organic molecule with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a benzotriazole core substituted with a chloro group and a methanesulfonylethyl side chain, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and functional material development.

In recent years, the demand for benzotriazole derivatives has surged, driven by their role as corrosion inhibitors, UV stabilizers, and bioactive agents. The 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole stands out due to its enhanced stability and reactivity, making it a candidate for high-performance applications. Users searching for "benzotriazole synthesis" or "sulfonylethyl benzotriazole uses" will find this compound particularly relevant, as it bridges gaps in both academic and industrial research.

From a synthetic perspective, the introduction of the methanesulfonylethyl group improves solubility and bioavailability, addressing common challenges in drug formulation. This aligns with trending topics like "green chemistry" and "sustainable synthesis," where efficiency and environmental impact are prioritized. The compound's CAS No. 2287313-05-5 is frequently queried in databases, reflecting its growing importance in patent filings and R&D projects.

Analytical studies of 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole highlight its compatibility with modern techniques such as HPLC and NMR spectroscopy. These methods are critical for quality control, especially when the compound is used as a precursor in "high-value chemical production." Its thermal stability also makes it suitable for applications in "advanced material engineering," a hot topic in nanotechnology and polymer science.

In summary, 5-chloro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287313-05-5) represents a cutting-edge solution for multidisciplinary challenges. Its adaptability to "pharmaceutical intermediates" and "functional material design" ensures its relevance in evolving scientific landscapes. As research progresses, this compound is poised to play a pivotal role in innovations across chemistry and beyond.